Cas no 2418651-21-3 (tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate
• CAS No: 2418651-21-3
• MF: C₂₁H₃₃N₃O₄
• MW: 391.504425764084
• CID: 5677396
• PubChem ID: 165772138
• Update Time: 2025-11-01

tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{3-amino-5-[(tert-butoxy)carbonyl]-4-methylphenyl}piperazine-1-carboxylate
• EN300-26628590
• 2418651-21-3
• tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate

• Inchi： 1S/C21H33N3O4/c1-14-16(18(25)27-20(2,3)4)12-15(13-17(14)22)23-8-10-24(11-9-23)19(26)28-21(5,6)7/h12-13H,8-11,22H2,1-7H3
• InChI Key： QDOGABBHRXHMJH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C(C)=C(C(=O)OC(C)(C)C)C=2)N)CC1)=O

Computed Properties

• Exact Mass: 391.24710654g/mol
• Monoisotopic Mass: 391.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.1Ų

Additional information on tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate

Introduction to Tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate (CAS No. 2418651-21-3)

Ter-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate, with the CAS number 2418651-21-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the treatment of various neurological and psychiatric disorders. The intricate structure of this molecule, featuring a piperazine core and multiple functional groups, makes it a subject of interest for medicinal chemists and biologists alike.

The< strong>piperazine moiety is a key feature of this compound, contributing to its pharmacological properties. Piperazines are known for their ability to interact with a wide range of biological targets, including neurotransmitter receptors and enzymes. In particular, the 4-substituted piperazine derivatives have been extensively studied for their potential as therapeutic agents. The presence of a tert-butyl group at the 4-position of the piperazine ring enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within the body.

The aromatic ring in this compound is substituted with an amino group at the 3-position and a tert-butoxy carbonyl group at the 5-position. These substituents not only influence the electronic properties of the molecule but also play a critical role in its interactions with biological targets. The tert-butoxy carbonyl group, in particular, is a protecting group commonly used in peptide synthesis but can also serve as a pharmacophore in small molecule drug design. The combination of these functional groups creates a complex molecular architecture that may contribute to unique pharmacological effects.

Recent research has highlighted the importance of< strong>tert-butyl substituted compounds in drug development. The tert-butyl group is known to enhance metabolic stability and binding affinity, making it a popular choice in medicinal chemistry. In the context of this compound, the tert-butyl group at the 4-position of the piperazine ring likely contributes to its stability and interaction with biological targets. This has led to increased interest in exploring its potential as a lead compound for further drug development.

The< strong>4-methylphenyl moiety in this compound is another critical feature that influences its pharmacological properties. This aromatic ring provides a hydrophobic surface that can interact with lipid environments within cells, potentially enhancing membrane permeability and intracellular delivery. Additionally, the methyl group at the 4-position of the phenyl ring introduces steric hindrance, which can affect how the molecule binds to biological targets. These structural features make this compound a promising candidate for further investigation.

In recent years, there has been growing interest in developing new treatments for neurological disorders such as depression, anxiety, and schizophrenia. Piperazine derivatives have shown promise in these areas due to their ability to modulate neurotransmitter systems. The compound< strong>tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate is one such derivative that has been explored for its potential therapeutic effects. Preclinical studies have suggested that this compound may interact with serotonin receptors, leading to potential anxiolytic and antidepressant properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the amino group at the 3-position and the tert-butoxy carbonyl group at the 5-position requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system. These methods ensure that the final product retains its desired structural integrity and pharmacological properties.

The< strong>CAS number 2418651-21-3 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature. Researchers use CAS numbers to ensure accurate documentation and communication of chemical substances across different studies and publications. This standardized system helps maintain consistency and reliability in chemical research, making it easier to track the development and application of new compounds like< strong>tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate.

Ongoing research continues to explore the potential applications of this compound in various therapeutic areas. Studies are being conducted to understand its mechanism of action and optimize its pharmacokinetic properties. Additionally, researchers are investigating ways to improve its solubility and bioavailability, which are critical factors for any potential drug candidate. The development of novel formulations and delivery systems may enhance its efficacy and broaden its therapeutic scope.

The< strong>piperazine core structure remains a cornerstone in medicinal chemistry due to its versatility and interaction with biological targets. The combination of different substituents on this core can lead to diverse pharmacological effects, making it a valuable scaffold for drug design. As research progresses, compounds like< strong>tert-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate will continue to be scrutinized for their potential as therapeutic agents.

In conclusion, Ter-butyl 4-{3-amino-5-(tert-butoxy)carbonyl-4-methylphenyl}piperazine-1-carboxylate (CAS No.< strong>2418651-21-3) is a complex organic molecule with significant potential in pharmaceutical research. Its unique structural features, including the< strong>piperazine,< strong>tert-butyl,and4-methylphenylmotiveurs make it an intriguing candidate for further study.